Cas no 7001-18-5 (methyl 2-methoxyacrylate)

• Product Name: methyl 2-methoxyacrylate
• CAS No: 7001-18-5
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD12400944
• CID: 547811
• PubChem ID: 536831
• Update Time: 2025-06-07

methyl 2-methoxyacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methoxy-, methyl ester
• 2-methoxy-2-Propenoic acid methyl ester
• METHYL 2-METHOXYACRYLATE
• methyl 2-methoxyprop-2-enoate
• 2-methoxy-acrylic acid methyl ester
• 2-Methoxy-propensaeure-methylester
• methoxymethyleneacetic acid methyl ester
• Methyl 2-methoxypropenoate
• methyl methoxyacrylate
• methyl pyruvate methyl enol ether
• methyl 2-methoxyacrylate

• MDL： MFCD12400944
• Inchi： 1S/C5H8O3/c1-4(7-2)5(6)8-3/h1H2,2-3H3
• InChI Key： BTTXESIFAHCXMK-UHFFFAOYSA-N
• SMILES： O(C)C(=C)C(=O)OC

Computed Properties

• Exact Mass: 116.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 35.53000
• LogP: 0.31950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-methoxyacrylate

Comprehensive Guide to Methyl 2-Methoxyacrylate (CAS No. 7001-18-5): Properties, Applications, and Industry Trends

Methyl 2-methoxyacrylate (CAS No. 7001-18-5) is a versatile organic compound widely used in industrial and research applications. This ester derivative of methacrylic acid features a methoxy group at the 2-position, imparting unique reactivity and solubility characteristics. With the growing demand for specialty chemicals in sectors like coatings, adhesives, and pharmaceuticals, understanding this compound's properties and applications has become increasingly important.

The molecular structure of methyl 2-methoxyacrylate combines the polymerizable double bond of acrylates with the electron-donating methoxy substituent, making it particularly valuable for controlled polymerization reactions. Recent studies highlight its role in creating advanced materials with tailored properties, addressing current industry needs for more sustainable and high-performance chemical solutions.

One of the most searched questions about CAS 7001-18-5 relates to its stability and storage conditions. Proper handling requires protection from light and moisture, with recommended storage temperatures between 2-8°C. The compound's hydrolytic stability has been a focus of recent research, particularly for applications requiring long-term durability in aqueous environments.

In the pharmaceutical industry, methyl 2-methoxyacrylate serves as a key intermediate for synthesizing various active pharmaceutical ingredients (APIs). Its reactivity profile allows for selective modifications, making it valuable for creating complex molecular architectures. Current trends show growing interest in using this compound for developing targeted drug delivery systems.

The coatings industry has seen significant innovation with methoxyacrylate chemistry, particularly in UV-curable formulations. These technologies align with sustainability goals by reducing volatile organic compound (VOC) emissions. Recent patents demonstrate novel applications in scratch-resistant coatings and self-healing materials using derivatives of 7001-18-5.

Analytical characterization of methyl 2-methoxyacrylate typically involves GC-MS, HPLC, and NMR techniques. Purity specifications often exceed 98%, with particular attention to controlling polymerization inhibitors like hydroquinone or MEHQ. Quality control protocols have evolved to meet stringent industry standards, especially for electronic-grade applications.

Emerging applications in the electronics sector utilize methyl 2-methoxyacrylate for photoresist formulations and dielectric materials. The compound's ability to form thin, uniform films with excellent adhesion properties makes it suitable for advanced semiconductor manufacturing processes. This aligns with current technological demands for smaller, more efficient electronic components.

Environmental considerations surrounding methoxyacrylate compounds have prompted research into greener synthesis methods. Recent publications describe catalytic processes that improve atom economy and reduce waste generation. Life cycle assessments of products containing CAS 7001-18-5 are becoming increasingly important for regulatory compliance and sustainability reporting.

Safety data for methyl 2-methoxyacrylate indicates standard precautions for handling organic esters are generally sufficient. However, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's flammability characteristics require appropriate storage and handling procedures in industrial settings.

Market analysis shows steady growth in demand for specialty acrylates including 7001-18-5, driven by expansion in end-use industries. Regional production capacities have increased to meet this demand, with particular growth in Asia-Pacific markets. Price trends reflect fluctuations in raw material costs and evolving regulatory landscapes.

Future research directions for methyl 2-methoxyacrylate applications include bio-based derivatives and smart materials. The compound's molecular structure offers opportunities for creating stimuli-responsive polymers with applications in biomedical devices and advanced sensors. These developments align with current scientific interest in functional materials with precisely controlled properties.

For researchers working with CAS 7001-18-5, recent literature provides improved synthetic protocols and characterization methods. Optimization of reaction conditions has led to higher yields and purities, addressing previous challenges in large-scale production. These advancements support the compound's expanding role in high-value applications.

Regulatory status of methyl 2-methoxyacrylate varies by region, with most jurisdictions classifying it as an industrial chemical. Compliance with REACH regulations and similar frameworks requires thorough documentation of properties and uses. Manufacturers continue to invest in comprehensive safety assessments to meet evolving standards.

Technical support for methoxyacrylate chemistry has improved with the development of specialized application guides and formulation databases. These resources help users optimize performance in specific systems while addressing common challenges like viscosity control and compatibility with other components.

In conclusion, methyl 2-methoxyacrylate (CAS No. 7001-18-5) represents an important building block in modern chemical innovation. Its unique properties and versatility continue to drive research across multiple industries, responding to current demands for advanced materials and sustainable solutions. As understanding of its potential grows, so too does its significance in specialty chemical applications.